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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

Disclaimer: A specific Safety Data Sheet (SDS) for 2,7-Dimethylphenazine (CAS No. 3236-92-
8) is not readily available in the public domain. The following guide is based on the safety data
for the parent compound, Phenazine (CAS No. 92-82-0), and should be used as a general
reference with caution. The toxicological and physical properties of 2,7-Dimethylphenazine
may differ. It is imperative to conduct a thorough risk assessment and consult a certified safety
professional before handling this chemical.

This technical guide provides a comprehensive overview of the known safety and handling
precautions for phenazine, intended to serve as a surrogate for 2,7-Dimethylphenazine for
researchers, scientists, and drug development professionals. All quantitative data is
summarized in structured tables, and a logical workflow for safety precautions is presented in a
diagram.

Hazard Identification and Classification

Phenazine is classified as hazardous under the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.1200). The primary hazards are related to oral toxicity and potential genetic
defects.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15491785?utm_src=pdf-interest
https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116690250&productDescription=2%2C6-DIMETHYLPYRAZINE%2C+98+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Classification Category Hazard Statement
Acute oral toxicity Category 4 H302: Harmful if swallowed

o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )

genetic defects
GHS Label Elements:
Pictogram Signal Word Hazard Statements
alt text H302: Harmful if
Warning swallowedH341: Suspected of

waalt text

causing genetic defects

First-Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.

Remove from exposure, lie down. Remove to

Inhalation fresh air. If not breathing, give artificial
respiration. Get medical attention.
Ingestion Clean mouth with water. Get medical attention.

Fire-Fighting Measures
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Parameter Information

Water spray, Carbon dioxide (CO2), Dry

Suitable Extinguishing Media ) ]
chemical, Chemical foam.

Unsuitable Extinguishing Media No information available.

Keep product and empty container away from

Specific Hazards Arising from the Chemical o
heat and sources of ignition.

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Combustion Products o
Carbon dioxide (CO2).

As in any fire, wear self-contained breathing
Protective Equipment for Firefighters apparatus pressure-demand, MSHA/NIOSH
(approved or equivalent) and full protective gear.

Handling and Storage

Proper handling and storage are crucial to minimize exposure risk.

Aspect Precautions

Obtain special instructions before use. Do not

handle until all safety precautions have been
] read and understood. Use personal protective

Safe Handling equipment as required. Wash face, hands and
any exposed skin thoroughly after handling. Do

not eat, drink or smoke when using this product.

Store locked up. Keep in a dry, cool and well-

Storage ) ) )
ventilated place. Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.

Physical and Chemical Properties

The following data is for Phenazine. The properties of 2,7-Dimethylphenazine, such as its
molecular weight (208.26 g/mol )[2], will differ.
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Property Value

Molecular Formula C12H8N2

Molecular Weight 180.21

Appearance Yellow powder

Melting Point/Range 174 - 177 °C/ 345.2 - 350.6 °F
Boiling Point/Range 360 °C /680 °F @ 760 mmHg

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemical compounds generally
follow standardized guidelines, such as those from the Organisation for Economic Co-operation
and Development (OECD). For the hazards identified for phenazine, the following types of
studies would be relevant:

o Acute Oral Toxicity: Typically conducted using a method like OECD Test Guideline 423
(Acute Oral toxicity - Acute Toxic Class Method). This involves administering the substance
to fasted animals at one of a series of fixed dose levels. Observations of effects and mortality
are made over a defined period.

o Germ Cell Mutagenicity: Assays such as the Ames test (OECD 471, Bacterial Reverse
Mutation Test) or an in vitro mammalian cell gene mutation test (OECD 476) are used to
detect gene mutations. In vivo tests, like the mammalian erythrocyte micronucleus test
(OECD 474), can assess chromosomal damage.

Safety and Handling Workflow

The following diagram illustrates the logical flow of safety precautions, from initial hazard
identification to emergency response.
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Safety and Handling Workflow for Chemical Compounds
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:
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Administrative Controls
(SOPs, Training)

Safe Work Practices

Safe Handling
(Avoid Inhalation/Contact)

:

Proper Storage
(Cool, Dry, Ventilated)

EmergechResponse

Spill Response
(Containment & Cleanup)

Exposure Response
(First Aid)

Fire Response
(Extinguishing Media)
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Caption: Logical workflow for chemical safety precautions.
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This guide is intended for informational purposes only and should not be a substitute for a
formal safety assessment by qualified professionals. Always refer to the most current and
specific safety data available for any chemical before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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